Cas no 811464-25-2 (5-Bromo-2-(1H-pyrazol-3-yl)pyridine)

• Product Name: 5-Bromo-2-(1H-pyrazol-3-yl)pyridine
• CAS No: 811464-25-2
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• CID: 1029387
• PubChem ID: 22032498
• Update Time: 2025-06-15

5-Bromo-2-(1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(1H-pyrazol-3-yl)pyridine
• 5-bromo-2-(1H-pyrazol-5-yl)pyridine
• 811464-25-2
• DTXSID10621826
• HTQYPOCKOBSRSX-UHFFFAOYSA-N
• FT-0768245
• 5-bromo-2-(1H-pyrazol-3-yl)-pyridine
• CS-0367153
• F13797
• SCHEMBL2147848
• 5-Bromo-2-(1H-pyrazol-3-yl)pyridine (ACI)
• 2-(3-Pyrazolyl)-5-bromopyridine
• DB-075737

• Inchi： 1S/C8H6BrN3/c9-6-1-2-7(10-5-6)8-3-4-11-12-8/h1-5H,(H,11,12)
• InChI Key： HTQYPOCKOBSRSX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C2C=CNN=2)=NC=1

Computed Properties

• Exact Mass: 222.97451g/mol
• Monoisotopic Mass: 222.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-Bromo-2-(1H-pyrazol-3-yl)pyridine

Research Briefing on 5-Bromo-2-(1H-pyrazol-3-yl)pyridine (CAS: 811464-25-2) in Chemical Biology and Pharmaceutical Applications

The compound 5-Bromo-2-(1H-pyrazol-3-yl)pyridine (CAS: 811464-25-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic scaffold serves as a critical building block for the synthesis of novel bioactive molecules, particularly in the design of kinase inhibitors and other targeted therapeutics. Recent studies have highlighted its role as a key intermediate in the development of compounds with potential anticancer, anti-inflammatory, and antimicrobial properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-Bromo-2-(1H-pyrazol-3-yl)pyridine in the synthesis of selective JAK2 inhibitors. The bromo-substituted pyridine moiety was found to enhance binding affinity to the ATP-binding site of JAK2, while the pyrazole ring contributed to improved metabolic stability. The resulting lead compounds showed promising activity in preclinical models of myeloproliferative neoplasms, with IC50 values in the low nanomolar range.

In parallel research, this compound has been employed as a precursor for the development of novel EGFR inhibitors. A recent patent application (WO2023051234) describes its use in creating fourth-generation EGFR tyrosine kinase inhibitors with activity against T790M and C797S resistance mutations. The molecular docking studies revealed that derivatives of 5-Bromo-2-(1H-pyrazol-3-yl)pyridine could effectively occupy the hydrophobic pocket of EGFR while maintaining favorable drug-like properties.

Beyond oncology applications, 5-Bromo-2-(1H-pyrazol-3-yl)pyridine has shown potential in CNS drug discovery. A 2024 study in ACS Chemical Neuroscience reported its incorporation into novel positive allosteric modulators of the α7 nicotinic acetylcholine receptor. The bromine atom at the 5-position was found to be crucial for maintaining optimal lipophilicity for blood-brain barrier penetration, while the pyrazole nitrogen participated in key hydrogen bonding interactions with the receptor.

From a synthetic chemistry perspective, recent advances have improved the preparation of 5-Bromo-2-(1H-pyrazol-3-yl)pyridine. A 2023 publication in Organic Process Research & Development described a scalable, palladium-catalyzed cross-coupling approach that achieves >90% yield with excellent purity. This methodological improvement addresses previous challenges in large-scale production, making the compound more accessible for medicinal chemistry programs.

The safety profile and ADME properties of 5-Bromo-2-(1H-pyrazol-3-yl)pyridine derivatives have been extensively characterized in recent preclinical studies. A comprehensive toxicological assessment published in Chemical Research in Toxicology (2024) demonstrated favorable in vitro and in vivo safety parameters for several clinical candidates derived from this scaffold, with particular emphasis on their low cytochrome P450 inhibition potential and acceptable cardiovascular safety profiles.

Looking forward, the unique structural features of 5-Bromo-2-(1H-pyrazol-3-yl)pyridine continue to inspire new drug discovery efforts. Current research directions include its application in PROTAC design, where its dual functionality serves as an ideal linker-warhead combination, and in covalent inhibitor development, where the bromine atom can be replaced with more reactive electrophiles for targeted covalent binding.